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Compound of Interest

Compound Name: N-Butyldiethanolamine

Cat. No.: B085499

For Researchers, Scientists, and Drug Development Professionals: Your safety in the
laboratory is paramount. This guide provides essential, immediate, and actionable information
for the safe handling of N-Butyldiethanolamine, including personal protective equipment
(PPE) protocols, operational plans, and disposal guidelines. By adhering to these procedures,
you can minimize risks and ensure a secure research environment.

l. Understanding the Risks: Hazard Identification

N-Butyldiethanolamine is a chemical that requires careful handling due to its potential health
effects. It is classified as a substance that can cause severe skin burns and serious eye
damage.[1][2] Inhalation may lead to respiratory tract irritation, and ingestion can cause
gastrointestinal irritation.[3]

Signal Word: Danger[1][2]
Hazard Statements:
e H314: Causes severe skin burns and eye damage.[1][2]

o H318: Causes serious eye damage.[4]

Il. Personal Protective Equipment (PPE): Your First
Line of Defense
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The appropriate selection and use of PPE are critical to prevent exposure to N-

Butyldiethanolamine. The following table summarizes the recommended PPE.

Personal Protective

Body Part _ Standards & Specifications
Equipment
] . Must be approved under
Tightly fitting safety goggles or ]
) o appropriate government
Eyes/Face a face shield (minimum 8-
) standards such as NIOSH
inch).[1]
(US) or EN 166 (EU).[1][3]
Chemical-resistant gloves
(e.g., Butyl, Nitrile, Neoprene, Gloves must be inspected prior
Ski Polyvinyl chloride, Viton).[5] A to use. Use proper glove
in

complete suit protecting
against chemicals is also

recommended.[1]

removal technique to avoid

skin contact.[1]

Respiratory

An air-purifying respirator with
appropriate cartridges (e.g.,
type ABEK) should be used if
ventilation is inadequate or as
a backup to engineering

controls.[1]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149

must be followed.[3]

lll. Operational Plan: From Receipt to Disposal

A systematic approach to handling N-Butyldiethanolamine is essential for laboratory safety.

The following workflow outlines the key steps.
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Standard Operating Procedure for N-Butyldiethanolamine
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Standard Operating Procedure for N-Butyldiethanolamine
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Step-by-Step Handling Protocol:

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before handling the chemical.
o Put on all required PPE as detailed in the table above.

o Ensure that a safety shower and eyewash station are readily accessible and in good
working order.[3][6]

e Handling:

o

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

[¢]

Avoid contact with skin, eyes, and clothing.[2][3]

[¢]

When dispensing, do so carefully to avoid splashes or creating mists.

[e]

Keep the container tightly closed when not in use.[2][3]
e Post-Handling:
o Clean the work area thoroughly after use.
o Remove PPE carefully, avoiding contamination of your skin or clothing.

o Wash hands and any other exposed skin areas with soap and water before eating,
drinking, or smoking.[2]

o Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[2][3][6]

o Keep containers tightly closed to prevent leakage.[1][6]

IV. Emergency Procedures: Immediate Actions
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In the event of an exposure or spill, prompt and correct action is crucial.

First Aid Measures:

Exposure Route Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids.[1][3] Seek immediate

medical attention.[2][3]

Immediately flush the affected area with plenty
) of water for at least 15 minutes while removing
Skin Contact . .
contaminated clothing and shoes.[1][3] Seek

medical attention.[3]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,
give oxygen.[1][3] Seek medical attention.[3]

Do NOT induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water.[1][3] Never give anything by mouth to an

unconscious person.[1][3] Seek medical

attention.[3]

Spill Response Plan:

A spill of N-Butyldiethanolamine should be treated as a hazardous situation. The following
workflow details the appropriate response.
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N-Butyldiethanolamine Spill Response Workflow
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N-Butyldiethanolamine Spill Response Workflow
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Step-by-Step Spill Cleanup Protocol:
e Assess and Secure:
o Immediately evacuate personnel from the spill area.[1]
o Alert others in the vicinity.
o Put on the appropriate PPE, including respiratory protection if necessary.[1]
e Contain and Clean:
o Ensure the area is well-ventilated.[3]
o If possible and safe to do so, prevent further leakage or spillage.
o Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[3]
e Dispose and Decontaminate:

o Carefully collect the absorbed material and place it into a suitable, closed container for
disposal as hazardous waste.[1]

o Clean the spill area thoroughly.

o Dispose of the contaminated waste in accordance with all local, regional, and national
hazardous waste regulations.[6] Chemical waste generators must determine whether a
discarded chemical is classified as a hazardous waste.[6]

V. Quantitative Data Summary

The following table provides a summary of key quantitative data for N-Butyldiethanolamine.
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Property Value

CAS Number 102-79-4[1][3]

Molecular Formula C8H19NO2[1]

Molecular Weight 161.24 g/mol [1]
Appearance Pale yellow viscous liquid[3]
Boiling Point 273-275 °C/ 741 mmHg
Melting Point -70 °C[6]

Flash Point 141 °C / 285.8 °F (closed cup)[6]
Specific Gravity 0.968]6]

Vapor Pressure 1.2 Pa @ 25 °C[6]

Vapor Density 5.55[6]

pH 11.1 (100 g/l ag. solution)[6]
Oral LD50 (Rat) 4250 mg/kg]3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling N-Butyldiethanolamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085499#personal-protective-equipment-for-handling-
n-butyldiethanolamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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